Cas no 2229118-64-1 (1-2-(5-methoxypyridin-2-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(5-methoxypyridin-2-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229118-64-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6074019
• PubChem ID: 165663569
• Update Time: 2025-10-12

1-2-(5-methoxypyridin-2-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-methoxypyridin-2-yl)propan-2-ylcyclopropan-1-amine
• 2229118-64-1
• EN300-1813456
• 1-[2-(5-methoxypyridin-2-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C12H18N2O/c1-11(2,12(13)6-7-12)10-5-4-9(15-3)8-14-10/h4-5,8H,6-7,13H2,1-3H3
• InChI Key： QPUPAWLKXVZNHA-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-2-(5-methoxypyridin-2-yl)propan-2-ylcyclopropan-1-amine

Chemical Compound CAS No. 2229118-64-1: 1-(2-(5-Methoxypyridin-2-yl)propan-2-yl)cyclopropanamine

The chemical compound with CAS number 2229118-64-1, commonly referred to as 1-(2-(5-methoxypyridin-2-yl)propan-2-yl)cyclopropanamine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by a cyclopropane ring fused with an amine group and a substituted pyridine moiety, which contributes to its distinctive reactivity and selectivity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications. The incorporation of the methoxy group on the pyridine ring introduces additional electronic effects, enhancing the compound's stability and bioavailability.

One of the most promising applications of 1-(2-(5-methoxypyridin-2-yl)propan-2-yl)cyclopropanamine lies in its potential as a building block for drug discovery. Its cyclopropane ring is known to exhibit unique pharmacokinetic properties, making it an attractive candidate for developing novel therapeutics. Recent studies have explored its role in modulating enzyme activity and receptor binding, paving the way for its use in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has shown remarkable potential in agrochemicals. Its ability to interact with specific plant receptors makes it a candidate for developing next-generation pesticides and herbicides. Recent research has focused on optimizing its bioavailability and reducing environmental impact, ensuring sustainable agricultural practices.

The structural uniqueness of CAS No. 2229118-64 also makes it an intriguing subject for materials science research. Its cyclopropane ring can serve as a rigid framework for constructing advanced materials with tailored mechanical and electronic properties. For instance, researchers have explored its use in designing high-performance polymers and nanomaterials with applications in electronics and energy storage.

From a mechanistic standpoint, the reactivity of this compound is largely influenced by the electron-withdrawing effects of the methoxy group on the pyridine ring. This feature enhances the nucleophilicity of the amine group, making it more reactive towards electrophilic species. Recent computational studies have provided deeper insights into its reaction mechanisms, enabling better prediction of its behavior in different chemical environments.

In conclusion, the compound with CAS number 2229118-64, or 1-(2-(5-methoxypyridin-2-yl)propan-2-yl)cyclopropanamine, represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations within the chemical sciences.